Cas no 637022-63-0 (1H-Pyrazole-3-carboxylic acid, 4-chloro-5-methyl-, ethyl ester)
637022-63-0 structure
Product Name:1H-Pyrazole-3-carboxylic acid, 4-chloro-5-methyl-, ethyl ester
CAS No:637022-63-0
MF:C7H9ClN2O2
MW:188.611560583115
CID:1656835
PubChem ID:604759
Update Time:2025-04-21
1H-Pyrazole-3-carboxylic acid, 4-chloro-5-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-3-carboxylic acid, 4-chloro-5-methyl-, ethyl ester
- 4-chloro-5-methyl-1H-pyrazole-3-carboxylic acid ethyl ester
- ethyl 4-chloro-3-methyl-1H-pyrazole-5-carboxylate
- F97767
- Ethyl 4-chloro-3-methyl-1H-pyrazole-5-carboxylate #
- Ethyl 4-chloro-5-methylpyrazole-3-carboxylate
- 4-Chloro-5-methyl-2H-pyrazole-3-carboxylic acid ethyl ester
- SCHEMBL2846088
- 637022-63-0
- AKOS024015213
- DB-091513
- 4-Chloro-5-methylpyrazole-3-carboxylic Acid Ethyl Ester
- 4-Chloro-3-methyl-1H-pyrazole-5-carboxylic acid ethyl ester
- ethyl 4-chloro-5-methyl-1H-pyrazole-3-carboxylate
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- MDL: MFCD17193555
- Inchi: 1S/C7H9ClN2O2/c1-3-12-7(11)6-5(8)4(2)9-10-6/h3H2,1-2H3,(H,9,10)
- InChI Key: YEUFDJAHBFUZMI-UHFFFAOYSA-N
- SMILES: ClC1C(C(=O)OCC)=NNC=1C
Computed Properties
- Exact Mass: 188.03537
- Monoisotopic Mass: 188.0352552g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 55Ų
Experimental Properties
- PSA: 54.98
1H-Pyrazole-3-carboxylic acid, 4-chloro-5-methyl-, ethyl ester Related Literature
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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